N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C25H21NO6/c1-29-17-13-11-16(12-14-17)24(28)25-23(18-7-3-4-8-19(18)32-25)26-22(27)15-31-21-10-6-5-9-20(21)30-2/h3-14H,15H2,1-2H3,(H,26,27)
• InChI Key: JILYPVZNJGVZRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3O2)NC(=O)COC4=CC=CC=C4OC
• Molecular Formula: C25H21NO6
• Molecular Weight: 431.4 g/mol

Description

N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide, also known as MBBA, is a small molecule that has been studied for its potential use in scientific research. MBBA is a synthetic compound that was first synthesized in the laboratory and has since been studied for its various applications.

Mechanism of Action

N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide acts as a positive allosteric modulator of certain ion channels in the brain, including the TRPV1 and TRPA1 channels. By modulating the activity of these ion channels, N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide can affect the release of neurotransmitters and modulate synaptic transmission.
Biochemical and Physiological Effects:
N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce pain sensation in animal models of chronic pain and to have anti-inflammatory effects. N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized and purified. However, one limitation is that N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research on N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide. One direction is to further investigate its potential use in the treatment of neurological disorders such as epilepsy and chronic pain. Another direction is to study its effects on other ion channels and neurotransmitter systems in the brain. Additionally, more research is needed to fully understand the pharmacokinetics and pharmacodynamics of N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide in vivo.

Synthesis Methods

The synthesis of N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide involves several steps. The first step involves the synthesis of 4-methoxybenzoyl chloride, which is then reacted with 1-benzofuran-3-ylamine to produce 2-(4-methoxybenzoyl)-1-benzofuran-3-amine. The resulting compound is then reacted with 2-(2-methoxyphenoxy)acetic acid to produce N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide.

Scientific Research Applications

N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]-2-(2-methoxyphenoxy)acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain ion channels in the brain, which may have implications for the treatment of neurological disorders such as epilepsy and chronic pain.